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Compound of Interest

Compound Name: Lacutoclax

Cat. No.: B12384848

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the structural analysis of
Lacutoclax (also known as ABT-263 or Navitoclax) in complex with its target protein, B-cell
lymphoma 2 (BCL-2). This document delves into the quantitative binding data, detailed
experimental methodologies for structural and affinity determination, and visual representations
of the key pathways and workflows involved.

Core Data Presentation

The interaction between Lacutoclax and BCL-2 family proteins has been quantified through
various biophysical assays. The following tables summarize the key binding affinities and
crystallographic data for the Lacutoclax-BCL-2 complex.

Table 1: Binding Affinity of Lacutoclax (ABT-263) for BCL-2 Family Proteins

Target Protein Binding Affinity (Ki) Assay Method Reference
BCL-2 <1nM Not Specified [1]
BCL-xL <1nM Not Specified [1]
BCL-w <1nM Not Specified [1]

Note: Lower Ki values indicate stronger binding affinity.
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Table 2: Crystallographic Data for Lacutoclax (ABT-263) in Complex with BCL-2 (PDB ID:
4LVT)

Parameter Value Reference
PDB ID ALVT [2]
Method X-RAY DIFFRACTION [2]
Resolution 2.05 A [2]
R-Value Work 0.169 [2]
R-Value Free 0.222 [2]
Space Group P1211 [3]
Unit Cell Lengths (A) a=34.77, b=68.08, c=65.47 [3]
Unit Cell Angles (°) a=90, =95.96, y=90 [3]

BCL-2 Signaling Pathway and Lacutoclax's
Mechanism of Action

The BCL-2 family of proteins are central regulators of the intrinsic apoptotic pathway. Anti-
apoptotic proteins like BCL-2 sequester pro-apoptotic proteins, preventing them from initiating
programmed cell death. Lacutoclax, a BH3 mimetic, disrupts this interaction, leading to
apoptosis.
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BCL-2 Signaling Pathway and Lacutoclax Inhibition
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Workflow for Structural Determination of Lacutoclax-BCL-2 Complex
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bcl-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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